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Compound of Interest

Compound Name: 4-Ethynyltoluene

Cat. No.: B1208493

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 4-Ethynyltoluene. It is intended to serve as a valuable resource for
researchers, scientists, and professionals in drug development and materials science who
utilize this versatile compound in their work. This document summarizes key quantitative data
in structured tables, offers detailed experimental protocols for its synthesis and purification, and
visualizes important reaction pathways.

Core Physical and Chemical Properties

4-Ethynyltoluene, also known as 1-ethynyl-4-methylbenzene or p-tolylacetylene, is an
aromatic hydrocarbon characterized by a toluene molecule substituted with an ethynyl group at
the para position.[1] Its chemical structure combines the features of an aromatic ring and a
terminal alkyne, making it a valuable building block in organic synthesis.[2]

Structural and General Information
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Property Value Reference
IUPAC Name 1-ethynyl-4-methylbenzene [3]
Synonyms 4-Methylphenylacetylene, p- 3]
Tolylacetylene
CAS Number 766-97-2 [4]
Molecular Formula CoHs [4115]
Molecular Weight 116.16 g/mol [4]
Appearance (.Zletdr, colorfess to pale yellow 61171
liquid or solid
Odor Mild aromatic [2]
Physicochemical Data
Property Value Reference
Melting Point 23 °C [8]
Boiling Point 168-170 °C (at 760 mmHg) [2]
Density 0.916 g/mL at 25 °C [9]
Flash Point 48 °C (closed cup) [8][10]
Refractive Index (n20/D) 1.547 9]
Vapor Pressure 2.62 mmHg at 25 °C [1][11]
Water Solubility Insoluble [6][11]

Spectroscopic Data
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Spectroscopy Data Reference
1H NMR [1]012]

13C NMR [10]

Infrared (IR) [1][13]

Mass Spectrometry (MS) [1]

Experimental Protocols
Synthesis of 4-Ethynyltoluene via Sonogashira Coupling

A common and efficient method for the synthesis of 4-Ethynyltoluene is the Sonogashira
cross-coupling reaction between a 4-halotoluene (typically 4-iodotoluene) and a protected or
terminal acetylene.[8][14] The following protocol is a representative example.

Materials:

4-lodotoluene

o Trimethylsilylacetylene
 Bis(triphenylphosphine)palladium(ll) dichloride (Pd(PPhs)2Clz2)
o Copper(l) iodide (Cul)

o Triethylamine (EtsN), anhydrous and deoxygenated

o Toluene, anhydrous

e Methanol

e Saturated aqueous ammonium chloride solution

o Saturated aqueous sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQOa)
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o Standard glassware for inert atmosphere reactions (Schlenk flask, condenser, etc.)
Procedure:

o Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add 4-
iodotoluene (1.0 eq), bis(triphenylphosphine)palladium(ll) dichloride (0.02 eq), and copper(l)
iodide (0.04 eq).

e Solvent and Reagent Addition: Add anhydrous toluene and anhydrous, deoxygenated
triethylamine (2:1 v/v). Stir the mixture at room temperature to dissolve the solids.

» Alkyne Addition: Add trimethylsilylacetylene (1.2 eq) dropwise to the reaction mixture at room
temperature.

¢ Reaction: Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, or until TLC analysis
indicates complete consumption of the 4-iodotoluene.

o Workup: Cool the reaction mixture to room temperature and filter through a pad of celite to
remove the catalyst. Concentrate the filtrate under reduced pressure.

o Deprotection: Dissolve the crude product in methanol and add a catalytic amount of
potassium carbonate. Stir at room temperature for 2 hours.

o Extraction: Remove the methanol under reduced pressure. Add diethyl ether and wash with
saturated aqueous ammonium chloride solution, followed by brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude 4-Ethynyltoluene.
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Caption: Workflow for the synthesis of 4-Ethynyltoluene via Sonogashira coupling.

Purification by Vacuum Distillation

Due to its relatively high boiling point, 4-Ethynyltoluene is best purified by vacuum distillation
to prevent thermal decomposition.[15]

Procedure:

e Setup: Assemble a vacuum distillation apparatus with a short path distillation head. Ensure
all joints are properly sealed with vacuum grease.
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« Distillation: Place the crude 4-Ethynyltoluene in the distillation flask. Heat the flask gently in
an oil bath.

o Fraction Collection: Collect the fraction that distills at a temperature corresponding to the
expected boiling point at the applied vacuum. The boiling point will be significantly lower than
the atmospheric boiling point of 168-170 °C.

o Storage: Store the purified, colorless liquid under an inert atmosphere in a cool, dark place.

Chemical Reactivity and Applications

The terminal alkyne group in 4-Ethynyltoluene is the primary site of its chemical reactivity,
making it a versatile reagent in organic synthesis.

Cycloaddition Reactions

4-Ethynyltoluene can participate in various cycloaddition reactions, such as [2+2+2]
cycloadditions and Diels-Alder reactions, to form complex polycyclic aromatic systems.

Polymerization

The ethynyl group allows for the polymerization of 4-Ethynyltoluene, leading to the formation
of conjugated polymers with potential applications in materials science and electronics.[4][16]

4-Ethynyltoluene
[4+2] Cycloaddition Substituted

(Diels-Alder) Polycyclic Aromatic

Click to download full resolution via product page
Caption: A representative [4+2] cycloaddition reaction involving 4-Ethynyltoluene.

Safety and Handling

4-Ethynyltoluene is a flammable liquid and solid and should be handled with appropriate
safety precautions.[8][10] It is irritating to the eyes, respiratory system, and skin.[11]
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o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields, and a lab coat.

e Handling: Use in a well-ventilated area, preferably in a fume hood. Keep away from heat,
sparks, and open flames.[17] Ground and bond containers when transferring material.

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert
atmosphere.[6]

Conclusion

4-Ethynyltoluene is a valuable and versatile chemical intermediate with well-defined physical
and chemical properties. Its utility in organic synthesis, particularly in the construction of
complex aromatic structures and polymers, makes it a compound of significant interest to the
scientific community. The experimental protocols and data provided in this guide are intended
to facilitate its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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